Cas no 1214344-33-8 (2-Fluoro-4-methoxybenzotrifluoride)

• Product Name: 2-Fluoro-4-methoxybenzotrifluoride
• CAS No: 1214344-33-8
• MF: C₈H₆F₄O
• MW: 194.126256465912
• CID: 1039076
• PubChem ID: 22440362
• Update Time: 2025-11-01

2-Fluoro-4-methoxybenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-methoxy-1-(trifluoromethyl)benzene
• 2-Fluoro-4-methoxybenzotrifluoride
• KDNFXUTYCAGURB-UHFFFAOYSA-N
• 1214344-33-8
• AKOS016001194
• SCHEMBL15305003
• Benzene, 2-fluoro-4-methoxy-1-(trifluoromethyl)-
• MFCD13185641
• FS-6250
• F87078
• CS-0442617
• DTXSID80625659

• MDL： MFCD13185641
• Inchi： 1S/C8H6F4O/c1-13-5-2-3-6(7(9)4-5)8(10,11)12/h2-4H,1H3
• InChI Key： KDNFXUTYCAGURB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(F)(F)F)OC

Computed Properties

• Exact Mass: 194.03500
• Monoisotopic Mass: 194.03547746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 2.85310

Additional information on 2-Fluoro-4-methoxybenzotrifluoride

Introduction to 2-Fluoro-4-methoxybenzotrifluoride (CAS No. 1214344-33-8)

2-Fluoro-4-methoxybenzotrifluoride, with the CAS number 1214344-33-8, is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its fluorinated and methoxy-substituted benzene ring, which imparts distinct reactivity and stability profiles.

The molecular structure of 2-Fluoro-4-methoxybenzotrifluoride consists of a benzene ring with a trifluoromethyl group (-CF₃) at the para position, a fluorine atom (-F) at the ortho position, and a methoxy group (-OCH₃) at the meta position. The presence of these functional groups endows the molecule with high lipophilicity, electronic effects, and chemical stability, making it an attractive candidate for various synthetic transformations and as a building block in drug discovery.

In the realm of pharmaceutical research, 2-Fluoro-4-methoxybenzotrifluoride has been explored for its potential as an intermediate in the synthesis of novel drugs. The trifluoromethyl group is known to enhance metabolic stability and improve pharmacokinetic properties, while the fluorine atom can modulate biological activity and binding affinity. Recent studies have highlighted its use in the development of inhibitors targeting specific enzymes and receptors, such as kinases and G protein-coupled receptors (GPCRs). For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 2-Fluoro-4-methoxybenzotrifluoride-derived compounds that exhibited potent inhibitory activity against cancer-related kinases.

Beyond pharmaceutical applications, 2-Fluoro-4-methoxybenzotrifluoride has also found utility in materials science. Its high lipophilicity and electronic properties make it suitable for use in the development of advanced materials, such as polymers and coatings. Researchers have investigated its incorporation into polymer matrices to enhance their thermal stability and mechanical strength. A notable example is a study published in the Journal of Polymer Science: Polymer Chemistry Edition, which demonstrated that 2-Fluoro-4-methoxybenzotrifluoride-based polymers exhibited superior thermal stability compared to their non-fluorinated counterparts.

The synthesis of 2-Fluoro-4-methoxybenzotrifluoride typically involves multi-step processes that include aromatic substitution reactions and fluorination steps. One common synthetic route involves the methylation of 2-fluoroanisole followed by trifluoromethylation to introduce the -CF₃ group. Advances in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making large-scale production more feasible. A recent review article in the Tetrahedron Letters discussed various catalytic systems that have been developed to facilitate the synthesis of fluoroalkylated aromatic compounds, including 2-Fluoro-4-methoxybenzotrifluoride.

The safety profile of 2-Fluoro-4-methoxybenzotrifluoride is an important consideration for its practical applications. While it is generally considered safe for laboratory use under proper handling conditions, it is essential to follow standard safety protocols to minimize exposure risks. Studies on its toxicological properties have shown that it has low acute toxicity but may pose long-term health risks if not handled properly. Therefore, researchers and industrial users are advised to adhere to established guidelines for handling hazardous chemicals.

In conclusion, 2-Fluoro-4-methoxybenzotrifluoride (CAS No. 1214344-33-8) is a multifaceted compound with significant potential in pharmaceutical research and materials science. Its unique chemical structure and properties make it an invaluable tool for developing novel drugs and advanced materials. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in modern chemistry.